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In the realm of nuclear physics, certain atomic nuclei exhibit a degree of stability that far

surpasses their neighbors. These nuclei, characterized by specific numbers of protons or

neutrons, are termed "magic." When a nucleus possesses a magic number of both protons and

neutrons, it is referred to as "doubly magic," placing it in a unique class of exceptional stability.

Calcium-40 (⁴⁰Ca), with its 20 protons and 20 neutrons, stands as a canonical example of a

doubly magic nucleus. This technical guide delves into the core principles of the nuclear shell

model to explain why ⁴⁰Ca is considered magic and presents the quantitative data and

experimental evidence that substantiate this classification.

The Nuclear Shell Model: A Framework for Stability
Analogous to the arrangement of electrons in atomic shells, the nuclear shell model posits that

nucleons (protons and neutrons) occupy quantized energy levels, or shells, within the nucleus.

[1] This model was developed in 1949 by Maria Goeppert Mayer and J. Hans D. Jensen, who

were awarded the 1963 Nobel Prize in Physics for this work.[1]

The key tenets of the model are:

Quantized Energy Levels: Nucleons exist in discrete energy states.

Pauli Exclusion Principle: No two identical nucleons can occupy the same quantum state.[1]
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Shell Closure: When a shell is completely filled with nucleons, the resulting configuration is

exceptionally stable.

The numbers of nucleons that correspond to the closure of these major shells are known as

magic numbers: 2, 8, 20, 28, 50, 82, and 126.[1] Nuclei with a magic number of either protons

or neutrons show enhanced stability. Calcium-40, having both 20 protons (a magic number)

and 20 neutrons (a magic number), is designated as "doubly magic" and is the heaviest stable

isotope with an equal number of protons and neutrons.[2]

Quantitative Evidence for the Stability of Calcium-40
The enhanced stability of ⁴⁰Ca is not merely a theoretical concept; it is supported by a wealth of

empirical data. Several key indicators point to its magic nature:

Binding Energy: Doubly magic nuclei are more tightly bound than their neighbors. The

binding energy per nucleon for ⁴⁰Ca is significantly high, indicating the energy required to

disassemble the nucleus is substantial.[3]

Nucleon Separation Energy: There is a sharp increase in the energy required to remove a

single proton (proton separation energy, Sₚ) or a neutron (neutron separation energy, Sₙ)

from a nucleus with a closed shell compared to its neighbors. For ⁴⁰Ca, the energy needed

to remove a neutron is a remarkably high 15.64 MeV, while the proton separation energy is

8.33 MeV.[2][4] This demonstrates the reluctance of the stable, closed-shell configuration to

be broken.

Energy of the First Excited State: The energy gap between the ground state and the first

excited state is unusually large for doubly magic nuclei. This indicates that it takes a

significant amount of energy to promote a nucleon from a filled shell to the next available

empty shell. In ⁴⁰Ca, the first excited state (a 0⁺ state) is at 3.35 MeV, and the first 2⁺ excited

state is near 4 MeV, which is considerably higher than in adjacent non-magic nuclei.[5]

Natural Abundance: The exceptional stability of ⁴⁰Ca is reflected in its high natural

abundance of approximately 96.941%.[4][6]

The following table summarizes key quantitative data for ⁴⁰Ca and its neighboring nuclides,

illustrating the distinct stability conferred by its doubly magic structure.
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Nuclide
Protons
(Z)

Neutrons
(N)

Binding
Energy
per
Nucleon
(MeV)

Neutron
Separatio
n Energy
(Sₙ) (MeV)

Proton
Separatio
n Energy
(Sₚ) (MeV)

Energy of
First 2⁺
Excited
State
(MeV)

³⁹K 19 20 8.549 13.078 7.297 2.523

⁴⁰Ca 20 20 8.551 15.635[4] 8.328[4] 3.904[5]

⁴¹Ca 20 21 8.529 8.363[7] 10.856 2.010

⁴¹Sc 21 20 8.468 14.778 1.086 2.091

⁴²Ca 20 22 8.554 11.484 10.231 1.525

Note: Data is compiled from various nuclear data sources. Exact values may vary slightly

between different evaluations.

Visualizing the Shell Structure of Calcium-40
The nuclear shell model predicts the filling of energy levels for both protons and neutrons

independently. For Z=20 and N=20, the 1s, 1p, 1d, and 2s shells are completely filled. The

significant energy gap between the filled 1d₃/₂ orbital and the next available orbital, the 1f₇/₂, is

responsible for the stability observed at the magic number 20.
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Shell Filling Diagram for Doubly Magic ⁴⁰Ca
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Caption: Shell model filling for the 20 protons and 20 neutrons of ⁴⁰Ca.

Experimental Protocols for Probing Shell Structure
The theoretical framework of the nuclear shell model is validated by sophisticated experimental

techniques designed to probe the structure of the nucleus.

Electron Scattering Experiments
Electron scattering is a powerful tool for mapping the charge distribution within a nucleus. High-

energy electrons are used as probes because their interaction with the nucleus is dominated by

the well-understood electromagnetic force.

Methodology:
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Electron Beam Production: A beam of electrons is generated and accelerated to high

energies (typically hundreds of MeV to several GeV) using a linear accelerator.

Target Interaction: The monoenergetic electron beam is directed onto a thin target of the

isotope under investigation (e.g., ⁴⁰Ca).

Scattering and Detection: Electrons scatter elastically or inelastically from the nuclei in the

target. A magnetic spectrometer is used to precisely measure the momentum and scattering

angle of the deflected electrons.

Cross-Section Analysis: By measuring the number of scattered electrons at various angles

and energies, a differential cross-section is determined.

Charge Density Determination: The cross-section data is then used to mathematically

reconstruct the charge density distribution of the nucleus. For a doubly magic nucleus like

⁴⁰Ca, these experiments reveal a particularly stable and spherically symmetric charge

distribution, consistent with the concept of filled shells.

The workflow for an electron scattering experiment can be visualized as follows:
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Caption: Workflow for a typical electron scattering experiment.
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Nucleon Knockout Reactions (e,e'p)
To directly probe the shell structure and verify the single-particle nature of the energy levels,

nucleon knockout reactions such as (e,e'p) are employed. In this process, an incident electron

knocks a single proton out of the nucleus.

Methodology:

Coincidence Measurement: The experiment is designed to detect the scattered electron (e')

and the ejected proton (p) in coincidence. This requires a complex setup with at least two

spectrometer arms.

Energy and Momentum Analysis: The energies and momenta of the incoming electron,

scattered electron, and ejected proton are all precisely measured.

Missing Energy and Momentum Calculation: By applying the principles of energy and

momentum conservation, the "missing energy" and "missing momentum" can be calculated.

The missing energy corresponds to the separation energy of the knocked-out proton, while

the missing momentum corresponds to the momentum the proton had inside the nucleus

before the collision.

Shell Identification: A plot of the experimental yield versus the missing energy reveals distinct

peaks. These peaks correspond to the energies of the different shells from which the proton

was ejected (e.g., 1s, 1p, 1d). For ⁴⁰Ca, these experiments confirm the shell model's

predictions for the energies of the proton orbitals and show that the shells up to Z=20 are

fully occupied.[8]

Conclusion
Calcium-40 is unequivocally considered a "magic" nucleus due to compelling theoretical and

experimental evidence. Its composition of 20 protons and 20 neutrons aligns with the

established magic number for nuclear shell closure, rendering it "doubly magic." This unique

configuration results in exceptional stability, which is quantitatively demonstrated by its high

binding energy per nucleon, large nucleon separation energies, and a significant energy gap to

its first excited state. Experimental protocols, such as electron scattering and nucleon knockout

reactions, provide direct evidence of its closed-shell structure, validating the predictions of the

nuclear shell model. The study of ⁴⁰Ca and other doubly magic nuclei remains a cornerstone of
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nuclear physics, offering profound insights into the nature of the nuclear force and the structure

of matter.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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